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Compound of Interest

Compound Name: Percoll

CAS No.: 97404-52-9

Cat. No.: B13388388

Get Quote

Essential safety protocols and operational plans for the use of Percoll, ensuring the protection

of laboratory personnel and the integrity of research outcomes. This guide provides immediate,

actionable information for researchers, scientists, and drug development professionals,

reinforcing our commitment to laboratory safety and building trust through value-added

information beyond the product itself.

Personal Protective Equipment (PPE) for Handling
Percoll
While Percoll is generally not considered a hazardous substance, adherence to standard

laboratory safety practices is paramount. The following personal protective equipment is

recommended to minimize exposure and ensure a safe handling environment.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Operational and Disposal Plans
Proper handling and disposal of Percoll and associated waste are crucial for maintaining a

safe and compliant laboratory environment.

Spills and Cleanup
In the event of a Percoll spill, follow these steps:

Notification: Alert others in the immediate vicinity of the spill.

Containment: For liquid spills, surround the area with absorbent material to prevent

spreading.

Cleanup: Absorb the spilled Percoll with an inert material such as sand, earth, or vermiculite.

For solid spills, carefully sweep up the material to avoid creating dust.

Disposal: Place the absorbed material or swept-up solid waste into a designated, leak-proof

container labeled as "Chemical Waste."

Decontamination: Clean the spill area with soap and water.

Disposal Plan
The disposal of Percoll and Percoll-contaminated materials must comply with local, state, and

federal regulations. As a general guideline:
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Unused Percoll: Treat as non-hazardous chemical waste. Dispose of it through your

institution's hazardous waste management program or a licensed chemical waste disposal

contractor.

Used Percoll Solutions: Percoll solutions that have been used for cell separation will

contain biological material. These should be collected in a clearly labeled, leak-proof

container. Depending on institutional policies, this may require autoclaving before disposal

as chemical waste.

Contaminated Labware: Disposable labware (e.g., pipette tips, centrifuge tubes)

contaminated with Percoll should be placed in a designated chemical waste container.

Reusable glassware should be thoroughly rinsed with water before washing. The rinsate

should be collected and disposed of as chemical waste.

Experimental Protocol: Separation of Lymphocytes
from Peripheral Blood Using a Discontinuous
Percoll Gradient
This protocol provides a step-by-step guide for the isolation of lymphocytes from peripheral

blood mononuclear cells (PBMCs) using a discontinuous Percoll gradient.

Materials
Percoll

10x Hanks' Balanced Salt Solution (HBSS) or 1.5 M NaCl

1x Hanks' Balanced Salt Solution (HBSS) or 0.15 M NaCl

PBMC sample

Sterile centrifuge tubes (15 mL or 50 mL)

Sterile pipettes

Centrifuge with a swinging-bucket rotor
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Procedure
Preparation of Isotonic Percoll (100%):

Mix 9 parts of Percoll with 1 part of 10x HBSS or 1.5 M NaCl to create a stock isotonic

Percoll (SIP) solution.

Preparation of Percoll Gradients:

Prepare different concentrations of Percoll (e.g., 70%, 60%, 50%) by diluting the 100%

isotonic Percoll with 1x HBSS or 0.15 M NaCl.

Layering the Gradient:

Carefully layer the Percoll solutions of decreasing density into a centrifuge tube, starting

with the highest density at the bottom. For example, in a 15 mL tube, you might layer 3 mL

of 70% Percoll, followed by 3 mL of 60% Percoll, and then 3 mL of 50% Percoll.

Sample Loading:

Carefully layer the PBMC suspension on top of the Percoll gradient.

Centrifugation:

Centrifuge the tubes at 400-500 x g for 20-30 minutes at room temperature with the brake

off.

Cell Collection:

After centrifugation, lymphocytes will be concentrated at the interface between the upper

two Percoll layers.

Carefully aspirate and discard the upper layers.

Collect the lymphocyte layer using a sterile pipette and transfer it to a new centrifuge tube.

Washing:
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Wash the collected lymphocytes by adding an excess of 1x HBSS or 0.15 M NaCl and

centrifuging at 250 x g for 10 minutes.

Discard the supernatant and resuspend the cell pellet in the appropriate medium for your

downstream application.

Safety and Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Percoll, from initial preparation to final disposal.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13388388#personal-protective-equipment-for-
handling-percoll]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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